1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H25FN2O3/c1-15(2)11-12-28-20-9-5-18(6-10-20)24-22(27)16-13-21(26)25(14-16)19-7-3-17(23)4-8-19/h3-10,15-16H,11-14H2,1-2H3,(H,24,27)
• InChI Key: OYMVYASURRWZLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=C(C=C1)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)F
• Molecular Formula: C22H25FN2O3
• Molecular Weight: 384.4 g/mol

Description

1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxo-3-pyrrolidinecarboxamide involves the inhibition of specific enzymes and receptors in the body. The compound inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are responsible for inflammation and pain. Additionally, the compound inhibits the activity of acetylcholinesterase, an enzyme responsible for the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. The inhibition of these enzymes leads to the anti-inflammatory, analgesic, and cognitive-enhancing effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxo-3-pyrrolidinecarboxamide have been studied extensively. The compound has been found to have anti-inflammatory and analgesic effects, which are attributed to the inhibition of COX-2. The compound has also been found to inhibit the growth of cancer cells, making it a potential candidate for cancer treatment. Additionally, the compound has been found to inhibit the activity of acetylcholinesterase, leading to cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its ability to inhibit specific enzymes and receptors in the body, leading to specific effects. Additionally, the compound has been synthesized using different methods, making it easily accessible for research purposes. However, one of the limitations of using this compound in lab experiments is the lack of information on its toxicity and side effects.

Future Directions

There are several future directions related to 1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxo-3-pyrrolidinecarboxamide. One potential direction is the investigation of its potential use in the treatment of chronic pain and inflammation-related disorders. Another potential direction is the investigation of its potential use in the treatment of cancer. Additionally, the compound could be studied further for its cognitive-enhancing effects and potential use in the treatment of Alzheimer's disease. Further research is also needed to determine the toxicity and side effects of the compound.
In conclusion, 1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively. The compound has been found to have anti-inflammatory, analgesic, and cognitive-enhancing effects, making it a potential candidate for the treatment of various disorders. However, further research is needed to determine the toxicity and side effects of the compound.

Scientific Research Applications

1-(4-fluorophenyl)-N-[4-(3-methylbutoxy)phenyl]-5-oxo-3-pyrrolidinecarboxamide has been studied for its potential use in various research applications. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation-related disorders. The compound has also been studied for its potential use in cancer treatment due to its ability to inhibit the growth of cancer cells. Additionally, the compound has been investigated for its potential use in the treatment of Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase.